10-[2-(1,3-Benzothiazol-2-yl)hydrazinylidene]phenanthren-9(10H)-one

• CAS RN: 68436-81-7
• Molecular Formula: C21H13N3OS
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 10-(1,3-benzothiazol-2-yldiazenyl)phenanthren-9-ol
• InChI: InChI=1S/C21H13N3OS/c25-20-16-10-4-2-8-14(16)13-7-1-3-9-15(13)19(20)23-24-21-22-17-11-5-6-12-18(17)26-21/h1-12,25H
• InChI Key: ROBRXERRLSZDJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=C2N=NC4=NC5=CC=CC=C5S4)O

Description

10-[2-(1,3-Benzothiazol-2-yl)hydrazinylidene]phenanthren-9(10H)-one is a useful research compound. Its molecular formula is C21H13N3OS and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction flask was loaded with acetic acid (50 ml) and 9,10-phenanthrenequinone (4.2 g), and the temperature was raised to 105° C. with stirring to dissolve 9,10-phenanthrenequinone. To this mixture, 2-hydrazinobenzothiazole (3.3 g) was added in three hours. After stirring at 100 to 110° C. for one hour, the reaction mixture was filtrated. The filtrated crystals were washed with methanol and dried to give intended crystals (3.9 g).